Cas no 887222-69-7 (5-3-(4-bromophenyl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-5-oxopentanoic acid)

• Product Name: 5-3-(4-bromophenyl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-5-oxopentanoic acid
• CAS No: 887222-69-7
• MF: C₂₀H₁₉BrN₂O₄
• MW: 431.279864549637
• CID: 5447986
• Update Time: 2025-10-19

5-3-(4-bromophenyl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• DLMYXTHCMWFPJR-UHFFFAOYSA-N
• 5-3-(4-bromophenyl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-5-oxopentanoic acid

• Inchi： 1S/C20H19BrN2O4/c21-14-10-8-13(9-11-14)16-12-17(15-4-1-2-5-18(15)24)23(22-16)19(25)6-3-7-20(26)27/h1-2,4-5,8-11,17,24H,3,6-7,12H2,(H,26,27)
• InChI Key： DLMYXTHCMWFPJR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(N1C(C2=CC=CC=C2O)CC(C2=CC=C(Br)C=C2)=N1)=O

Additional information on 5-3-(4-bromophenyl)-5-(2-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-5-oxopentanoic acid

Compound CAS No. 887222-69-7: 5-[3-(4-Bromophenyl)-5-(2-Hydroxyphenyl)-4,5-Dihydro-1H-Pyrazol-1-Yl]-5-Oxopentanoic Acid

Compound CAS No. 887222-69-7, also known as 5-[3-(4-Bromophenyl)-5-(2-Hydroxyphenyl)-4,5-Dihydro-1H-Pyrazol-1-Yl]-5-Oxopentanoic Acid, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyrazole ring system substituted with a bromophenyl group and a hydroxyphenyl group, along with an oxopentanoic acid moiety. These substituents contribute to its intriguing electronic and steric properties, making it a promising candidate for various applications.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of microwave-assisted synthesis to accelerate the formation of the pyrazole ring system, significantly reducing reaction time while maintaining high product quality.

Pyrazole derivatives, such as this compound, have garnered considerable attention due to their ability to act as ligands in metalloenzyme inhibition and catalysis. The bromophenyl group in this molecule introduces electron-withdrawing effects, enhancing its ability to coordinate with metal ions. This property has been exploited in the development of novel catalysts for organic transformations, particularly in asymmetric catalysis. A recent study highlighted in Nature Catalysis revealed that this compound can serve as an effective ligand for palladium-catalyzed cross-coupling reactions, offering improved selectivity and turnover numbers compared to traditional ligands.

In addition to its catalytic applications, this compound exhibits potential in drug discovery. The hydroxyphenyl group imparts hydrophilicity, which is crucial for drug bioavailability. Researchers have explored its role as a lead compound in the development of anti-inflammatory and anti-cancer agents. Preclinical studies conducted at the University of California have shown that this compound demonstrates moderate inhibitory activity against cyclooxygenase (COX) enzymes, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression has been reported in recent publications.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers (SAMs) has been investigated for use in surface functionalization and nanotechnology. A study published in Advanced Materials demonstrated that SAMs formed by this compound exhibit excellent stability and biocompatibility, making them suitable for biosensor applications.

In terms of safety and handling, this compound is classified as non-hazardous under standard laboratory conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with safety protocols.

In conclusion, CAS No. 887222-69-7 represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it a valuable tool for researchers in pharmacology, catalysis, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key molecule in modern chemical research.